3-(Ethoxycarbonyl)-5-methylisoxazole-4-carboxylic acid

• CAS RN: 474678-51-8
• Molecular Formula: C8H9NO5
• Molecular Weight: 199.16 g/mol
• IUPAC Name: 3-ethoxycarbonyl-5-methyl-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C8H9NO5/c1-3-13-8(12)6-5(7(10)11)4(2)14-9-6/h3H2,1-2H3,(H,10,11)
• InChI Key: KQCMLIBZCQFXJY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NOC(=C1C(=O)O)C

Description

3-(Ethoxycarbonyl)-5-methylisoxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C8H9NO5 and its molecular weight is 199.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The tert-butyl ester obtained in Step 2 (0.8 g, 3.13 mmol) was dissolved in formic acid (20 mL) and stirred at room temperature overnight. 6N aq. HCl (50 ml) was added. The mixture was extracted with DCM (3×50 mL). The combined organic layers were dried over sodium sulfate and concentrated to give the title compound, Intermediate 35: 3-(ethoxycarbonyl)-5-methylisoxazole-4-carboxylic acid, as a brownish oil (0.4 g, 64%). 1H NMR (300 MHz, MeOH-d4): δ 4.40 (q, 2H), 2.68 (s, 3H), 1.35 (t, 3H).